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Compound of Interest

Compound Name: Ziprasidone D8

Cat. No.: B1139300 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

Ziprasidone D8, a deuterated analog of the atypical antipsychotic medication Ziprasidone.

Adherence to these procedures is crucial for maintaining a safe laboratory environment and

ensuring regulatory compliance. This guide is intended for researchers, scientists, and drug

development professionals who handle this compound.

Waste Classification and Hazard Profile
Ziprasidone D8 is classified as a non-RCRA (Resource Conservation and Recovery Act)

hazardous pharmaceutical waste. While it does not meet the federal criteria for characteristic

hazardous waste (ignitable, corrosive, reactive, or toxic), it is not considered harmless.[1][2]

Safety Data Sheets (SDS) indicate that Ziprasidone D8 may cause damage to organs through

prolonged or repeated exposure.[1] Therefore, it must not be disposed of as general laboratory

trash or flushed down the drain.[1] The recommended and often legally mandated method of

disposal for this category of waste is incineration at an approved waste management facility.[1]

[2]
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The following protocol outlines the necessary steps for the safe handling, segregation, and

packaging of Ziprasidone D8 waste within a laboratory setting prior to its collection by a

certified waste management vendor.

Step 1: Segregation of Waste

Immediately upon generation, segregate Ziprasidone D8 waste from all other waste

streams, including general trash, hazardous chemical waste, biohazardous waste, and

sharps waste.[2]

Use dedicated, color-coded waste containers to prevent co-mingling. For non-hazardous

pharmaceutical waste, a common color scheme is a white container with a blue lid.[3]

Step 2: Waste Container Selection and Compatibility

Collect solid Ziprasidone D8 waste in a primary container that is compatible with the

chemical. The original product container is often a suitable choice.[4]

The container must be in good condition, leak-proof, and have a secure, tight-fitting lid.[1]

For any residual liquids or solutions containing Ziprasidone D8, use a container made of a

material that will not react with or be degraded by the solvent.[4]

Step 3: Packaging of Solid Waste

Place solid Ziprasidone D8 waste directly into the designated non-hazardous

pharmaceutical waste container.

Ensure that the container is not overfilled.

Keep the container securely closed at all times, except when adding waste.

Step 4: Labeling the Waste Container

Proper labeling is critical for ensuring safe handling and disposal. The label must be clearly

legible and securely affixed to the container.

The label should include the following information:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1139300?utm_src=pdf-body
https://www.benchchem.com/product/b1139300?utm_src=pdf-body
https://www.trihazsolutions.com/non-hazardous-pharmaceutical-waste-disposal/
https://www.envirotain.com/products/medical-waste-containers/pharma/
https://www.benchchem.com/product/b1139300?utm_src=pdf-body
https://www.bsu.edu/-/media/www/departmentalcontent/riskmanagement/ehs/laboratory-inspection-references/chemical-waste-containers-bsu.pdf?sc_lang=en&hash=69E743238E36B8F32FBE2F99DD9C0A2AC94A4362
https://www.trihazsolutions.com/pharmaceutical-waste-disposal-and-proper-labeling/
https://www.benchchem.com/product/b1139300?utm_src=pdf-body
https://www.bsu.edu/-/media/www/departmentalcontent/riskmanagement/ehs/laboratory-inspection-references/chemical-waste-containers-bsu.pdf?sc_lang=en&hash=69E743238E36B8F32FBE2F99DD9C0A2AC94A4362
https://www.benchchem.com/product/b1139300?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The words "Non-Hazardous Pharmaceutical Waste for Incineration". In some jurisdictions,

such as California, the specific wording "Incineration Only" or "High Heat" is required.[5]

The name of the chemical: "Ziprasidone D8".

The accumulation start date (the date the first piece of waste was placed in the container).

[6]

The name and contact information of the generating laboratory or principal investigator.[6]

A clear indication of the contents (e.g., "Solid Waste").

Step 5: Storage of Waste On-Site

Store the labeled waste container in a designated, secure area within the laboratory that is

inaccessible to unauthorized personnel.[2]

The storage area should be away from general traffic and separate from incompatible

materials.

Step 6: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or your

contracted waste management provider to schedule a pickup for the non-hazardous

pharmaceutical waste.

Ensure that all required documentation, such as a waste manifest or inventory sheet, is

completed accurately and accompanies the waste container upon pickup.[2]

Quantitative Data Summary
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Parameter Guideline/Specification Source

Waste Classification
Non-RCRA Hazardous

Pharmaceutical Waste
[1][2]

Primary Hazard

May cause damage to organs

through prolonged or repeated

exposure (H373)

[1]

Recommended Disposal
Incineration at an approved

facility
[1][2]

Container Color Code

White with Blue Lid

(recommended for non-

hazardous pharma waste)

[3]

Labeling Requirement

"Non-Hazardous

Pharmaceutical Waste for

Incineration" or "Incineration

Only"

[5]

Experimental Workflow and Disposal Decision
Pathway
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Ziprasidone D8.

Waste Generation
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Pharmaceutical WasteNo

Follow Hazardous
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Click to download full resolution via product page

Ziprasidone D8 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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